Cas no 1261777-36-9 (4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethoxy)biphenyl)

• Product Name: 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261777-36-9
• MF: C₁₄H₈F₆O₂
• MW: 322.202545166016
• CID: 4992174
• Update Time: 2025-10-29

4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H8F6O2/c15-11-7-8(21-13(16)17)5-6-9(11)10-3-1-2-4-12(10)22-14(18,19)20/h1-7,13H
• InChI Key： NKEMBJWVAWBKPF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1OC(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 349
• XLogP3: 5.8
• Topological Polar Surface Area: 18.5

Additional information on 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethoxy)biphenyl

4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethoxy)biphenyl (CAS 1261777-36-9): A Comprehensive Technical Overview

4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethoxy)biphenyl (CAS 1261777-36-9) is a fluorinated biphenyl derivative that has gained significant attention in pharmaceutical and materials science research. This compound belongs to the class of polyfluorinated aromatic compounds, which are known for their unique electronic properties and metabolic stability. The presence of multiple fluorine atoms and fluorinated alkoxy groups makes this molecule particularly interesting for various high-tech applications.

The molecular structure of 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethoxy)biphenyl features a biphenyl core with strategic fluorine substitutions. The difluoromethoxy group at the 4-position and trifluoromethoxy group at the 2'-position contribute to the compound's lipophilicity and electronic characteristics. These structural features are frequently searched by researchers investigating fluorinated pharmaceutical intermediates or electronic materials, making this compound relevant to current scientific trends.

In pharmaceutical applications, CAS 1261777-36-9 serves as a valuable building block for drug discovery. The fluorine atoms enhance metabolic stability and membrane permeability, addressing common challenges in modern drug development. Recent searches show growing interest in fluorinated drug candidates and PET imaging agents, where compounds like this play crucial roles. The 4-(Difluoromethoxy)-2-fluoro substitution pattern is particularly noteworthy for its potential in CNS-targeted therapeutics.

Material scientists value 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethoxy)biphenyl for its potential in advanced materials. The electron-withdrawing fluorinated groups influence the π-conjugation system, making it interesting for organic electronics applications. Current research trends in OLED materials and liquid crystal displays frequently involve similar fluorinated biphenyl structures, as evidenced by increasing search volumes for these terms.

The synthesis of 1261777-36-9 typically involves palladium-catalyzed cross-coupling reactions, a hot topic in modern organic chemistry. Researchers often search for efficient fluorination methods and biphenyl coupling techniques, reflecting the continued importance of such synthetic approaches. The compound's stability under various conditions makes it suitable for diverse applications, from advanced material formulations to specialty chemical synthesis.

Environmental considerations of 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethoxy)biphenyl follow current regulatory trends for fluorinated compounds. While not classified as hazardous, proper handling protocols are recommended, aligning with growing searches for sustainable fluorochemistry and green chemical alternatives. The compound's persistence and bioaccumulation potential are subjects of ongoing research, responding to increased public interest in environmentally friendly chemicals.

Market demand for CAS 1261777-36-9 reflects broader trends in fluorochemical applications. Pharmaceutical companies seek such intermediates for next-generation drug development, while material science applications drive additional demand. Search data shows rising interest in high-performance fluorinated compounds and specialty chemical suppliers, indicating strong market potential for this biphenyl derivative.

Analytical characterization of 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethoxy)biphenyl typically employs techniques like NMR (particularly ¹⁹F NMR), mass spectrometry, and HPLC. These methods address common search queries about fluorinated compound analysis and quality control measures for specialty chemicals. The distinct 19F NMR signature of this compound makes it particularly interesting for methodological studies.

Storage and handling of 1261777-36-9 require standard laboratory precautions for organic compounds. While not classified as dangerous goods, proper chemical storage protocols remain important, as indicated by steady search volumes for laboratory safety practices and chemical compatibility information. The compound's stability under recommended conditions makes it convenient for research and industrial use.

Future research directions for 4-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethoxy)biphenyl may explore its potential in emerging fields like metal-organic frameworks (MOFs) or catalysis, both trending topics in chemical research. The compound's unique electronic properties could contribute to developments in energy storage materials or sensor technologies, addressing current scientific and industrial needs reflected in search engine queries.

In conclusion, CAS 1261777-36-9 represents an important fluorinated biphenyl compound with diverse applications across multiple scientific disciplines. Its relevance to current research trends in pharmaceutical development, advanced materials, and sustainable chemistry ensures continued interest from both academic and industrial researchers. The compound's unique structural features and properties position it as a valuable tool for addressing modern scientific challenges.